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Compound of Interest

Compound Name: KPT-6566

Cat. No.: B1673763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate access to critical safety and logistical information for the

handling, storage, and disposal of KPT-6566, a potent and selective covalent inhibitor of the

prolyl isomerase PIN1. Adherence to these guidelines is essential to ensure a safe laboratory

environment and maintain the integrity of your research.

Personal Protective Equipment (PPE)
When handling KPT-6566, appropriate personal protective equipment is mandatory to prevent

skin contact, inhalation, and eye contact. The following table summarizes the required PPE.
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Protection Type Required Equipment Specifications & Remarks

Eye/Face Protection
Safety glasses with side-

shields or goggles

Must comply with EN166 (EU)

or NIOSH (US) standards.

Skin Protection Chemical-resistant gloves
Recommended materials

include nitrile rubber.

Protective clothing
A lab coat is required. Ensure

complete coverage of skin.

Respiratory Protection Dust mask or respirator

Use a P95 (US) or type P1 (EU

EN 143) particle respirator for

handling the solid form. For

solutions, work in a well-

ventilated area or a fume

hood.

Handling and Storage
Proper handling and storage are crucial for maintaining the stability of KPT-6566 and ensuring

the safety of laboratory personnel.

Handling:

Avoid contact with skin, eyes, and clothing.

Do not breathe dust or vapor.

Ensure adequate ventilation.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.

Keep in a dry and well-ventilated place.
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Recommended storage temperatures are provided below.

Compound Form Storage Temperature Duration

Solid Powder -20°C 12 Months

4°C 6 Months

In Solvent -80°C 6 Months

-20°C 6 Months

Data sourced from ProbeChem[1]

Emergency Procedures
In the event of accidental exposure, immediate and appropriate action is critical.

Exposure Type First-Aid Measures

If Inhaled
Move the person to fresh air. If breathing is

difficult, give oxygen.

In Case of Skin Contact Wash off with soap and plenty of water.

In Case of Eye Contact Flush eyes with water as a precaution.

If Swallowed
Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Disposal Plan
Dispose of KPT-6566 and its containers in accordance with all applicable local, state, and

federal regulations. It is recommended to consult with a licensed professional waste disposal

service. Do not allow the material to enter drains or waterways.

Experimental Workflow: Preparation of a KPT-6566
Stock Solution
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The following diagram outlines the standard procedure for preparing a stock solution of KPT-
6566 for in vitro experiments.

Preparation of KPT-6566 Stock Solution

Weigh solid KPT-6566 in a fume hood.

Add appropriate volume of DMSO to achieve desired concentration (e.g., 10 mM).

Dissolution

Vortex or sonicate until fully dissolved.

Mixing

Aliquot into smaller volumes for single use.

Portioning

Store aliquots at -20°C or -80°C.

Storage

Document preparation details in lab notebook.

Record Keeping

Click to download full resolution via product page

Workflow for KPT-6566 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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